2-[(3,4-Dimethylphenyl)imino]-5-(4-ethoxy-5-isopropyl-2-methylbenzylidene)-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C25H30N2O2S
• Molecular Weight: 422.6 g/mol
• IUPAC Name: (5Z)-2-(3,4-dimethylphenyl)imino-5-[(4-ethoxy-2-methyl-5-propan-2-ylphenyl)methylidene]-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H30N2O2S/c1-8-29-22-12-18(6)19(13-21(22)15(2)3)14-23-24(28)27(7)25(30-23)26-20-10-9-16(4)17(5)11-20/h9-15H,8H2,1-7H3/b23-14-,26-25?
• InChI Key: ONXUNTPPNHVPDZ-WPCCGSCNSA-N
• Isomeric SMILES: CCOC1=C(C=C(C(=C1)C)/C=C\2/C(=O)N(C(=NC3=CC(=C(C=C3)C)C)S2)C)C(C)C
• SMILES: CCOC1=C(C=C(C(=C1)C)C=C2C(=O)N(C(=NC3=CC(=C(C=C3)C)C)S2)C)C(C)C

Description

2-[(3,4-Dimethylphenyl)imino]-5-(4-ethoxy-5-isopropyl-2-methylbenzylidene)-3-methyl-1,3-thiazolidin-4-one, also known as DMIT, is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields. DMIT is a thiazolidinone derivative that possesses unique structural features, making it a promising candidate for drug development and other scientific research applications.

Mechanism of Action

The mechanism of action of 2-[(3,4-Dimethylphenyl)imino]-5-(4-ethoxy-5-isopropyl-2-methylbenzylidene)-3-methyl-1,3-thiazolidin-4-one is not fully understood, but it is believed to act through various pathways, including the inhibition of inflammatory mediators, the induction of apoptosis, and the modulation of various signaling pathways.
Biochemical and Physiological Effects:
2-[(3,4-Dimethylphenyl)imino]-5-(4-ethoxy-5-isopropyl-2-methylbenzylidene)-3-methyl-1,3-thiazolidin-4-one has been found to possess significant biochemical and physiological effects, including the inhibition of various inflammatory mediators such as COX-2 and TNF-α, the induction of apoptosis in cancer cells, and the modulation of various signaling pathways such as the PI3K/Akt and NF-κB pathways.

Advantages and Limitations for Lab Experiments

2-[(3,4-Dimethylphenyl)imino]-5-(4-ethoxy-5-isopropyl-2-methylbenzylidene)-3-methyl-1,3-thiazolidin-4-one possesses several advantages and limitations for lab experiments. Its unique structural features make it a promising candidate for drug development and other scientific research applications. However, its synthesis is relatively complex and requires several steps, making it challenging to scale up for industrial applications.

Future Directions

There are several future directions for the research and development of 2-[(3,4-Dimethylphenyl)imino]-5-(4-ethoxy-5-isopropyl-2-methylbenzylidene)-3-methyl-1,3-thiazolidin-4-one. Some of these include the synthesis of novel 2-[(3,4-Dimethylphenyl)imino]-5-(4-ethoxy-5-isopropyl-2-methylbenzylidene)-3-methyl-1,3-thiazolidin-4-one analogs with improved pharmacological properties, the investigation of the mechanism of action of 2-[(3,4-Dimethylphenyl)imino]-5-(4-ethoxy-5-isopropyl-2-methylbenzylidene)-3-methyl-1,3-thiazolidin-4-one, and the development of 2-[(3,4-Dimethylphenyl)imino]-5-(4-ethoxy-5-isopropyl-2-methylbenzylidene)-3-methyl-1,3-thiazolidin-4-one-based drug delivery systems. Additionally, the use of 2-[(3,4-Dimethylphenyl)imino]-5-(4-ethoxy-5-isopropyl-2-methylbenzylidene)-3-methyl-1,3-thiazolidin-4-one as a precursor for the synthesis of various metal complexes and nanoparticles holds significant promise for future research in material science and catalysis.

Synthesis Methods

The synthesis of 2-[(3,4-Dimethylphenyl)imino]-5-(4-ethoxy-5-isopropyl-2-methylbenzylidene)-3-methyl-1,3-thiazolidin-4-one involves the reaction between 3,4-dimethyl aniline and ethyl acetoacetate in the presence of glacial acetic acid and ammonium acetate to form 2-(3,4-dimethylphenyl)imidazolidin-4-one. This intermediate is then reacted with 4-ethoxy-5-isopropyl-2-methylbenzaldehyde in the presence of acetic acid to yield 2-[(3,4-Dimethylphenyl)imino]-5-(4-ethoxy-5-isopropyl-2-methylbenzylidene)-3-methyl-1,3-thiazolidin-4-one.

Scientific Research Applications

2-[(3,4-Dimethylphenyl)imino]-5-(4-ethoxy-5-isopropyl-2-methylbenzylidene)-3-methyl-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, 2-[(3,4-Dimethylphenyl)imino]-5-(4-ethoxy-5-isopropyl-2-methylbenzylidene)-3-methyl-1,3-thiazolidin-4-one has been found to possess significant anti-inflammatory, anti-cancer, and anti-diabetic properties. In material science, 2-[(3,4-Dimethylphenyl)imino]-5-(4-ethoxy-5-isopropyl-2-methylbenzylidene)-3-methyl-1,3-thiazolidin-4-one has been used as a precursor for the synthesis of various metal complexes and nanoparticles. In catalysis, 2-[(3,4-Dimethylphenyl)imino]-5-(4-ethoxy-5-isopropyl-2-methylbenzylidene)-3-methyl-1,3-thiazolidin-4-one has been used as a ligand for the synthesis of various metal catalysts.